1-Benzylazetidin-2-one

• CAS RN: 4458-64-4
• Molecular Formula: C10H11NO
• Molecular Weight: 161.2 g/mol
• IUPAC Name: 1-benzylazetidin-2-one
• InChI: InChI=1S/C10H11NO/c12-10-6-7-11(10)8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key: FYLYJFHGDNQLJJ-UHFFFAOYSA-N
• SMILES: C1CN(C1=O)CC2=CC=CC=C2

Description

1-Benzylazetidin-2-one is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-benzyl-2-azetidine carboxylic acid (2 mmol) was added slowly to excess oxalyl chloride at 0 degrees followed by gradual warming to 45 degrees (10 min.). The clear solution was then poured into cold, anhydrous ether, acidified with 10 drops of 70% perchloric acid and filtered to give N-benzyl-2-azetidinium perchlorate (95%). A suspension of this iminium salt in 10 ml of methylene chloride at 0 degrees was treated with 1 equivalent of 100% m-chloroperbenzoic acid followed by 2 equivalents of pyridine. The resulting reaction mixture was stirred for 40 min. and then poured into water. The organic layer was separated, washed with 5% NaHCO3 and dried over Na2SO4. Evaporation of the solvent under reduced pressure afforded N-benzyl-2-azetidinone as the sole product (70%).